Cas no 1803825-95-7 (3-Difluoromethyl-5-(trifluoromethyl)benzonitrile)

• Product Name: 3-Difluoromethyl-5-(trifluoromethyl)benzonitrile
• CAS No: 1803825-95-7
• MF: C₉H₄F₅N
• MW: 221.126779556274
• CID: 4706006
• Update Time: 2023-08-15

3-Difluoromethyl-5-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Difluoromethyl-5-(trifluoromethyl)benzonitrile

• Inchi： 1S/C9H4F5N/c10-8(11)6-1-5(4-15)2-7(3-6)9(12,13)14/h1-3,8H
• InChI Key： XJINVMYPCVINSL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=C(C(F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Topological Polar Surface Area: 23.8